Cas no 562823-84-1 (Boronic acid,B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]-)

• Product Name: Boronic acid,B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]-
• CAS No: 562823-84-1
• MF: C₁₅H₁₂BIO₃
• MW: 377.969456672668
• CID: 366735
• PubChem ID: 10022508
• Update Time: 2025-05-25

Boronic acid,B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]-
• 3-(4-IODO-PHENYL)-1-(4'-BORANYL-PHENYL)-PROP-2-ENONE
• trans-4-Iodo-4′-boranyl-chalcone
• [4-[(E)-3-(4-iodophenyl)prop-2-enoyl]phenyl]boronic acid
• 3-(4-IODO-PHENYL)-1-(4'- BORANYL-PHENYL)-PROP-2-ENONE (FOR R&amp
• 562823-84-1
• CHEBI:93485
• SCHEMBL13698849
• MFCD06798340
• NCGC00165806-01
• trans-4-Iodo-4'-boranyl-chalcone
• PD118255
• CHEMBL94710
• HSCI1_000154
• MDM2 Inhibitor
• MDM2
• MDM2 Antagonist IV
• (E)-4-(3-(4-IODOPHENYL)ACRYLOYL)PHENYLBORONIC ACID
• BRD-K84987553-001-01-1
• (E)-(4-(3-(4-Iodophenyl)acryloyl)phenyl)boronic acid
• DB-225375
• {4-[(2E)-3-(4-iodophenyl)-2-propenoyl]phenyl}boronic acid

• Inchi： 1S/C15H12BIO3/c17-14-8-1-11(2-9-14)3-10-15(18)12-4-6-13(7-5-12)16(19)20/h1-10,19-20H/b10-3+
• InChI Key： BYMGWCQXSPGCMW-XCVCLJGOSA-N
• SMILES： IC1C=CC(=CC=1)/C=C/C(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 377.99200
• Monoisotopic Mass: 377.99242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Solubility: DMSO: >30 mg/mL, soluble
• PSA: 57.53000
• LogP: 1.86710

Boronic acid,B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on Boronic acid,B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]-

Comprehensive Overview of Boronic acid, B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]- (CAS No. 562823-84-1)

Boronic acid, B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]- (CAS No. 562823-84-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, often referred to as a boronic acid derivative, is characterized by its unique molecular structure, which includes a phenylboronic acid moiety and an iodophenyl group linked via a conjugated propenyl bridge. Its structural features make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of pharmaceuticals and advanced materials.

The growing interest in boronic acid-based compounds can be attributed to their versatile reactivity and applications in Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis. Researchers and chemists frequently search for high-purity boronic acids and their derivatives to facilitate the construction of carbon-carbon bonds, a critical step in drug discovery and material design. The presence of the iodophenyl group in this compound further enhances its utility, as it can participate in additional coupling reactions, such as Sonogashira or Heck reactions, expanding its synthetic potential.

In recent years, the demand for functionalized boronic acids has surged due to their role in the development of targeted therapies and bioconjugation strategies. For instance, Boronic acid, B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]- has been explored as a building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery that aims to degrade disease-causing proteins. This aligns with the current trend in pharmaceutical research, where small-molecule degraders are gaining traction as a promising therapeutic approach.

Another area of interest is the compound's potential application in organic electronics and photovoltaic materials. The conjugated system formed by the propenyl and phenyl groups contributes to its electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) or solar cells. As the push for sustainable energy solutions intensifies, researchers are increasingly investigating boron-containing compounds for their ability to improve device efficiency and stability.

From a synthetic perspective, the compound's CAS No. 562823-84-1 serves as a critical identifier for researchers seeking to procure or study it. Laboratories and chemical suppliers often highlight this number to ensure accuracy in ordering and referencing. Additionally, the compound's IUPAC name and molecular formula are frequently searched terms, reflecting the need for precise chemical information in academic and industrial settings.

Quality control and analytical characterization are paramount when working with Boronic acid, B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]-. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are essential for ensuring reproducibility in research, a topic of high importance in the scientific community.

In summary, Boronic acid, B-[4-[(2E)-3-(4-iodophenyl)-1-oxo-2-propen-1-yl]phenyl]- (CAS No. 562823-84-1) represents a multifaceted compound with broad applications in drug discovery, materials science, and organic synthesis. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address contemporary challenges in these fields. As the scientific community continues to explore innovative solutions, compounds like this will undoubtedly play a pivotal role in advancing technology and medicine.